Cas no 1420869-27-7 (3-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride)

• Product Name: 3-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride
• CAS No: 1420869-27-7
• MF: C₁₁H₁₇ClN₂S
• MW: 244.784080266953
• CID: 2176880
• Update Time: 2023-08-05

3-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride

• Inchi： 1S/C11H16N2S.ClH/c1-2-10(6-12-4-1)8-14-9-11-3-5-13-7-11;/h1-2,4,6,11,13H,3,5,7-9H2;1H
• InChI Key： OYYRAVHVVDWSHH-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=NC=CC=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 50.2